Cas no 957204-44-3 (tert-butyl 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: tert-butyl 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 957204-44-3
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5654091
• PubChem ID: 58020879
• Update Time: 2023-11-28

tert-butyl 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28278948
• 957204-44-3
• 4-tert-butoxycarbonyl-7-hydroxy-2,3-dihydrobenzo[1,4]oxazine
• SIFFSBFFNYIMRD-UHFFFAOYSA-N
• DTXSID601150042
• 7-Hydroxy-2,3-dihydro-4H-1,4-benzoxazine-4-carboxylic acid tert-butyl ester
• SCHEMBL3897500
• tert-Butyl 7-hydroxy-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• 1,1-Dimethylethyl 2,3-dihydro-7-hydroxy-4H-1,4-benzoxazine-4-carboxylate
• 4-(tert-Butoxycarbonyl)-7-hydroxy-2,3-dihydrobenzo[1,4]oxazine
• tert-butyl 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(16)14-6-7-17-11-8-9(15)4-5-10(11)14/h4-5,8,15H,6-7H2,1-3H3
• InChI Key： SIFFSBFFNYIMRD-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2OCC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines